Cas no 2171883-24-0 (tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate)

• Product Name: tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate
• CAS No: 2171883-24-0
• MF: C₁₅H₂₂FNO₄S
• MW: 331.402886867523
• CID: 6405152
• PubChem ID: 165959283
• Update Time: 2025-11-07

tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate
• tert-butyl N-({4-[(fluorosulfonyl)methyl]-2,6-dimethylphenyl}methyl)carbamate
• 2171883-24-0
• EN300-1577453

• Inchi： 1S/C15H22FNO4S/c1-10-6-12(9-22(16,19)20)7-11(2)13(10)8-17-14(18)21-15(3,4)5/h6-7H,8-9H2,1-5H3,(H,17,18)
• InChI Key： GMBDWSSCPGBYNR-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C(CNC(=O)OC(C)(C)C)=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 331.12535752g/mol
• Monoisotopic Mass: 331.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate

Research Brief on tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate (CAS: 2171883-24-0)

The compound tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate (CAS: 2171883-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, is being explored for its potential applications in drug discovery and development, particularly as a versatile intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the compound's role in the development of covalent inhibitors, which are increasingly important in targeting challenging proteins such as kinases and proteases. The fluorosulfonyl moiety in particular is known for its ability to form stable covalent bonds with nucleophilic residues in target proteins, making it a valuable tool for irreversible inhibition strategies. Researchers have utilized this compound in the design of novel inhibitors aimed at addressing unmet medical needs in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate was employed as a key intermediate in the synthesis of a series of covalent EGFR inhibitors. The study demonstrated that derivatives of this compound exhibited potent and selective inhibition of mutant EGFR variants, which are implicated in non-small cell lung cancer. The researchers noted that the fluorosulfonyl group's reactivity could be finely tuned by the surrounding molecular environment, allowing for optimization of both potency and selectivity.

Another significant application of this compound has been in the field of chemical proteomics, where it has been used as a reactive handle for the development of activity-based probes. A 2022 Nature Chemical Biology publication described its use in profiling the activity of serine hydrolases in complex biological samples. The study revealed previously unknown off-target activities of several clinical-stage inhibitors, highlighting the importance of such chemical tools in drug safety assessment.

The synthetic accessibility of tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate has also been a subject of recent optimization efforts. A 2023 Organic Process Research & Development paper detailed an improved, scalable synthesis route that addresses previous challenges in the introduction of the fluorosulfonyl group. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Looking forward, researchers anticipate expanded applications of this compound in targeted protein degradation strategies and covalent fragment-based drug discovery. Its unique combination of stability and reactivity makes it particularly suitable for these emerging approaches. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting that its impact on drug discovery may grow significantly in the coming years.

In conclusion, tert-butyl N-({4-(fluorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate (2171883-24-0) represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Its recent utilization in covalent inhibitor design and chemical proteomics underscores its importance in contemporary drug discovery efforts. As synthetic methods continue to improve and novel applications emerge, this compound is poised to play an increasingly prominent role in addressing challenging therapeutic targets.